Cas no 921938-70-7 (Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester)

Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester structure
921938-70-7 structure
Product Name:Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester
CAS No:921938-70-7
MF:C23H37NO4
MW:391.544187307358
CID:742689
PubChem ID:71421849
Update Time:2025-04-19

Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Tridecanoic acid, 2-(benzoylamino)-3-hydroxy-, 1-methylethyl ester
    • propan-2-yl 2-benzamido-3-hydroxytridecanoate
    • 921938-70-7
    • DTXSID70840894
    • Inchi: 1S/C23H37NO4/c1-4-5-6-7-8-9-10-14-17-20(25)21(23(27)28-18(2)3)24-22(26)19-15-12-11-13-16-19/h11-13,15-16,18,20-21,25H,4-10,14,17H2,1-3H3,(H,24,26)
    • InChI Key: UNJYJSXIZUOZSE-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)OC(C)C)NC(C1C=CC=CC=1)=O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 391.27225866g/mol
  • Monoisotopic Mass: 391.27225866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 15
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 75.6Ų
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